Cas no 28747-82-2 (1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2))

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2) structure
28747-82-2 structure
Product Name:1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2)
CAS No:28747-82-2
MF:C21H26Cl3N3O2S
MW:490.874041080475
CID:263966
PubChem ID:34316
Update Time:2025-04-19

1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(2-chloro-10H-phenothiazin-10-yl)-3-[4-(2-hydroxyethyl)-1-piperazinyl]-,hydrochloride (1:2)
    • 1-(2-chlorophenothiazin-10-yl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]propan-1-one,dihydrochloride
    • Ketone, 2-chlorophenothiazin-10-yl 2-(4-(2-hydroxyethyl)-1-piperazinyl)ethyl, dihydrochloride
    • 28747-82-2
    • DTXSID70182923
    • Phenothiazine, 2-chloro-10-(3-(4-(2-hydroxyethyl)-1-piperazinyl)propionyl)-, dihydrochloride
    • Inchi: 1S/C21H24ClN3O2S.2ClH/c22-16-5-6-20-18(15-16)25(17-3-1-2-4-19(17)28-20)21(27)7-8-23-9-11-24(12-10-23)13-14-26;;/h1-6,15,26H,7-14H2;2*1H
    • InChI Key: PRYMXHIMDPCGRF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)C(CCN1CCN(CCO)CC1)=O.Cl.Cl

Computed Properties

  • Exact Mass: 489.08148
  • Monoisotopic Mass: 489.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 532
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.3A^2

Experimental Properties

  • Boiling Point: 669.2°C at 760 mmHg
  • Flash Point: 358.5°C
  • PSA: 47.02
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